Cas no 1071-75-6 (S-Propylthiuronium Bromide)

• Product Name: S-Propylthiuronium Bromide
• CAS No: 1071-75-6
• MF: C₄H₁₁BrN₂S
• MW: 199.112538576126
• MDL: MFCD01694528
• CID: 209393
• PubChem ID: 120986
• Update Time: 2025-06-08

S-Propylthiuronium Bromide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,propyl ester, monohydrobromide (9CI)
• S-Propylthiuronium Bromide
• 2-propyl-isothiourea, hydrobromide
• (propylsulfanyl)methanimidamide hydrobromide
• Carbamimidothioic acid propyl ester monohydrobromide
• Pseudourea, 2-propyl-2-thio-, monohydrobromide
• Propyl carbamimidothioate--hydrogen bromide (1/1)
• 2-Propyl-2-thiopseudourea monohydrobromide
• (Propylsulfanyl)methanimidamidehydrobromide
• propyl carbamimidothioate;hydrobromide
• J-001725
• EN300-216050
• MFCD01694528
• DTXSID00910236
• 1071-75-6
• 2-Propyl-2-thiopseudoure Monohydrobromide; Carbamimidothioic Acid Propyl Ester Monohydrobromide

• MDL： MFCD01694528
• Inchi： 1S/C4H10N2S.BrH/c1-2-3-7-4(5)6;/h2-3H2,1H3,(H3,5,6);1H
• InChI Key： CHRAUDJMXZTGFQ-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCC

Computed Properties

• Exact Mass: 197.98273
• Monoisotopic Mass: 197.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 49.87
• LogP: 2.78120
• Vapor Pressure: Not available

S-Propylthiuronium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on S-Propylthiuronium Bromide

S-Propylthiuronium Bromide: A Comprehensive Overview

The compound with CAS No. 1071-75-6, commonly referred to as S-Propylthiuronium Bromide, is a significant entity in the realm of organic chemistry. This compound has garnered attention due to its unique properties and diverse applications across various industries. Recent advancements in chemical synthesis and material science have further highlighted its potential, making it a subject of interest for researchers and professionals alike.

S-Propylthiuronium Bromide is an organosulfur compound characterized by its thiourea structure. The molecule consists of a thiourea moiety with a propyl group attached to the sulfur atom, along with a bromide ion as the counterion. Its chemical formula is C3H9NS·Br, and it exists as a white crystalline solid under standard conditions. The compound is soluble in water and polar solvents, which contributes to its versatility in various chemical reactions.

One of the key areas where S-Propylthiuronium Bromide has found application is in the synthesis of biologically active compounds. Recent studies have demonstrated its role as an intermediate in the production of pharmaceutical agents, particularly in the development of antiviral and anticancer drugs. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory effects against viral enzymes, making it a valuable tool in antiviral drug discovery.

In addition to its pharmaceutical applications, S-Propylthiuronium Bromide has also been explored for its potential in materials science. The compound serves as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions has been leveraged to create MOFs with enhanced catalytic activity and stability, which are promising for industrial applications in catalysis and gas storage.

The synthesis of S-Propylthiuronium Bromide typically involves the reaction of thiourea with alkyl halides under specific conditions. Recent advancements in green chemistry have led to the development of more sustainable methods for its production. For example, researchers have reported the use of microwave-assisted synthesis to enhance reaction efficiency while reducing energy consumption and environmental impact.

Another notable aspect of S-Propylthiuronium Bromide is its role in agricultural chemistry. The compound has been investigated for its potential as a fungicide and plant growth regulator. Studies conducted under controlled conditions have shown that it can inhibit the growth of pathogenic fungi while promoting plant growth, suggesting its potential as an eco-friendly alternative to conventional agrochemicals.

Furthermore, S-Propylthiuronium Bromide has been studied for its antioxidant properties. Recent research indicates that it can scavenge free radicals, making it a candidate for applications in food preservation and cosmetic products. Its ability to protect biomolecules from oxidative damage could also extend its use in nutraceuticals and functional foods.

The global market for S-Propylthiuronium Bromide is driven by increasing demand from pharmaceuticals, agriculture, and materials science sectors. Key players in the industry are focusing on expanding production capacities and improving manufacturing processes to meet growing demand. Regulatory approvals for new applications are expected to further boost market growth in the coming years.

In conclusion, S-Propylthiuronium Bromide (CAS No. 1071-75-6) is a versatile compound with a wide range of applications across multiple industries. Its role as an intermediate in drug discovery, material synthesis, and agricultural chemistry underscores its importance in modern science and technology. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations.